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Compound of Interest

Compound Name:
Coelenteramine 400a

hydrochloride

Cat. No.: B3026292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Coelenteramine 400a hydrochloride is a synthetic analog of coelenterazine, a

luciferin widely utilized as a substrate for Renilla luciferase (RLuc) in various bioluminescence-

based assays. Specifically, its hydrochloride salt is favored in Bioluminescence Resonance

Energy Transfer (BRET²) applications for studying protein-protein interactions due to its

emission maximum at approximately 395 nm.[1][2][3] This technical guide provides a

comprehensive overview of the safety, handling, and key experimental considerations for

Coelenteramine 400a hydrochloride, tailored for professionals in research and drug

development.

Safety and Handling
While some suppliers classify Coelenteramine 400a hydrochloride as not hazardous under

the Globally Harmonized System (GHS), others have assigned hazard classifications to the

non-salt form, Coelenteramine 400a.[4] It is imperative to always consult the specific Safety

Data Sheet (SDS) provided by the supplier for the exact product in use. As a precautionary

measure, it is recommended to handle this compound with the care required for potentially

hazardous materials.

Hazard Identification and Precautionary Measures
Some safety data sheets for Coelenteramine 400a indicate the following potential hazards[4]:
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Skin Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure) (Category 3): H335 - May cause respiratory

irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash hands thoroughly after handling.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.[5]

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn when handling Coelenteramine 400a
hydrochloride. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: In cases of potential dust inhalation, a NIOSH-approved respirator is

recommended.[5]

Spill and Emergency Procedures
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Spills: In case of a spill, avoid generating dust.[5] The area should be evacuated, and the

spilled material should be carefully collected using appropriate tools and placed in a sealed

container for disposal.[5] The spill area should then be thoroughly cleaned.

Fire: Use extinguishing media appropriate for the surrounding fire.[5]

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[5]

Skin Contact: Immediately wash the affected area with soap and water.[5]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids

open.[5]

Ingestion: Rinse the mouth with water and seek medical advice.[5]

Physicochemical and Stability Data
The following tables summarize the key quantitative data for Coelenteramine 400a
hydrochloride.
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Property Value

Chemical Formula C₂₆H₂₁N₃O · HCl

Molecular Weight 427.9 g/mol

Appearance Crystalline solid

Purity ≥95%

UV/Visible λmax 246, 434 nm

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Solubility

   DMSO ~0.5 mg/mL

   DMF ~0.5 mg/mL

   Ethanol Slightly soluble

Experimental Protocols
Coelenteramine 400a hydrochloride is a key reagent in BRET² assays, which are widely

used to study protein-protein interactions, particularly in the context of G protein-coupled

receptor (GPCR) signaling.[1][3]

General BRET² Assay Protocol for GPCR-Effector
Interaction
This protocol outlines a general procedure for a BRET² assay to monitor the interaction

between a GPCR and an effector protein (e.g., β-arrestin) in live mammalian cells.

Materials:

Mammalian cells (e.g., HEK293T)

Expression vectors for:
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GPCR fused to Renilla luciferase (RLuc) (BRET donor)

Effector protein fused to Green Fluorescent Protein (GFP²) (BRET acceptor)

Cell culture medium (e.g., DMEM with 10% FBS)

Transfection reagent

White, opaque 96-well microplates

Coelenteramine 400a hydrochloride

Assay buffer (e.g., PBS or phenol red-free medium)

Luminometer capable of simultaneous dual-channel detection

Procedure:

Cell Seeding: Seed mammalian cells into a white, opaque 96-well plate at a density that will

result in 80-90% confluency at the time of the assay.

Transfection: Co-transfect the cells with the RLuc-tagged GPCR and GFP²-tagged effector

expression vectors using a suitable transfection reagent. The optimal ratio of donor to

acceptor plasmid should be determined empirically through a donor saturation assay.

Incubation: Incubate the cells for 24-48 hours post-transfection to allow for protein

expression.

Assay Preparation:

Gently wash the cells with assay buffer.

Prepare a stock solution of Coelenteramine 400a hydrochloride in an appropriate

solvent (e.g., ethanol). Further dilute to the final working concentration in the assay buffer

immediately before use. A typical final concentration is 5 µM.

Ligand Stimulation: Add the GPCR ligand of interest at various concentrations to the

appropriate wells. Include a vehicle control. Incubate for a predetermined time to allow for
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receptor activation and effector recruitment.

Substrate Addition and Signal Reading:

Add the Coelenteramine 400a hydrochloride solution to each well.

Immediately measure the luminescence at two wavelengths: the RLuc emission window

(~400 nm) and the GFP² emission window (~515 nm).

Data Analysis:

Calculate the BRET ratio: (Luminescence at 515 nm) / (Luminescence at 400 nm).

Plot the BRET ratio as a function of ligand concentration to generate a dose-response

curve.

Visualizations
BRET² Experimental Workflow
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Caption: A flowchart illustrating the key steps in a BRET² experiment.
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GPCR Signaling and BRET² Mechanism
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Caption: The mechanism of BRET² in monitoring GPCR-effector interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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